Cas no 3002498-93-0 (1-(3-Bromo-6-chloro-2-fluorophenyl)-2,2-dimethylpropan-1-ol)

• Product Name: 1-(3-Bromo-6-chloro-2-fluorophenyl)-2,2-dimethylpropan-1-ol
• CAS No: 3002498-93-0
• MF: C₁₁H₁₃BrClFO
• MW: 295.575725317001
• CID: 6797248
• PubChem ID: 171367226
• Update Time: 2025-06-15

1-(3-Bromo-6-chloro-2-fluorophenyl)-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3002498-93-0
• 1-(3-Bromo-6-chloro-2-fluorophenyl)-2,2-dimethylpropan-1-ol

• Inchi： 1S/C11H13BrClFO/c1-11(2,3)10(15)8-7(13)5-4-6(12)9(8)14/h4-5,10,15H,1-3H3
• InChI Key： LTUQXRGEUSFFTH-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1F)C(C(C)(C)C)O)Cl

Computed Properties

• Exact Mass: 293.98223g/mol
• Monoisotopic Mass: 293.98223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(3-Bromo-6-chloro-2-fluorophenyl)-2,2-dimethylpropan-1-ol

Comprehensive Overview of 1-(3-Bromo-6-chloro-2-fluorophenyl)-2,2-dimethylpropan-1-ol (CAS No. 3002498-93-0)

1-(3-Bromo-6-chloro-2-fluorophenyl)-2,2-dimethylpropan-1-ol (CAS No. 3002498-93-0) is a halogenated aromatic compound with significant potential in pharmaceutical and agrochemical research. This structurally unique molecule features a bromine, chlorine, and fluorine substitution pattern on the phenyl ring, combined with a tertiary alcohol functionality. Its molecular formula C₁₁H₁₃BrClFO and molecular weight 290.58 g/mol make it a valuable intermediate for synthesizing complex bioactive molecules.

The compound's multi-halogenated aromatic core has drawn attention in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are exploring its utility in structure-activity relationship (SAR) studies, where the electron-withdrawing effects of the halogens can significantly influence molecular interactions. Recent publications highlight its potential as a building block for PET radiotracers, owing to the fluorine atom's positron-emitting properties.

From a synthetic chemistry perspective, the sterically hindered 2,2-dimethylpropan-1-ol moiety presents interesting challenges for selective functionalization. This characteristic has made it a subject of study in asymmetric catalysis and green chemistry applications, where researchers aim to develop more sustainable synthetic routes. The compound's stability under various conditions makes it particularly valuable for high-throughput screening applications.

In material science, the halogen-rich structure of 1-(3-Bromo-6-chloro-2-fluorophenyl)-2,2-dimethylpropan-1-ol shows promise for creating novel liquid crystals and organic semiconductors. The orthogonal substitution pattern of halogens allows for precise tuning of electronic properties, which is crucial for developing next-generation OLED materials. Computational chemistry studies suggest interesting charge transport properties in derivatives of this compound.

The compound's crystallographic properties have become a recent research focus, with several studies examining how the halogen bonding network influences solid-state packing. This has implications for cocrystal engineering and pharmaceutical formulation development. Advanced characterization techniques like SC-XRD (single-crystal X-ray diffraction) and DFT calculations are being employed to understand its molecular interactions better.

From a regulatory perspective, proper handling of 1-(3-Bromo-6-chloro-2-fluorophenyl)-2,2-dimethylpropan-1-ol requires standard laboratory safety protocols. While not classified as hazardous under current regulations, its halogenated nature warrants careful consideration in waste management. The scientific community continues to investigate its environmental fate and biodegradation pathways as part of broader green chemistry initiatives.

Recent patent literature reveals growing interest in this compound's derivatives for crop protection applications, particularly as precursors for fungicidal agents. The unique halogen substitution pattern appears to confer specific binding properties to biological targets in plant pathogens. Agricultural researchers are particularly interested in its potential for developing resistance-breaking formulations with novel modes of action.

The compound's spectroscopic fingerprints (characteristic NMR shifts and mass spectral patterns) have been thoroughly documented, making it valuable as an analytical reference standard. This is particularly important for quality control in pharmaceutical manufacturing, where halogenated impurities must be carefully monitored. Advanced HPLC methods have been developed specifically for analyzing this compound and its derivatives.

In the context of preclinical research, the compound's lipophilicity profile (calculated logP ~3.2) makes it an interesting candidate for blood-brain barrier penetration studies. Medicinal chemists are exploring structural modifications to optimize its pharmacokinetic properties while maintaining the beneficial aspects of its halogenated aromatic system. Recent computational docking studies suggest potential interactions with several CNS targets.

The global market for halogenated building blocks like 1-(3-Bromo-6-chloro-2-fluorophenyl)-2,2-dimethylpropan-1-ol continues to grow, driven by demand from both pharmaceutical and material science sectors. Suppliers are developing improved scale-up processes to meet research needs while maintaining high purity standards. The compound's shelf stability and ease of derivatization contribute to its popularity among synthetic chemists.